Sodium;nitric acid

• CAS No.: 7631-99-4
• Product Name: Sodium;nitric acid
• Molecular Formula: NaNO3; NNaO3
• Molecular Weight: 86.003 g/mol
• IUPAC Name: sodium;nitric acid
• Standard InChI: InChI=1S/HNO3.Na/c2-1(3)4;/h(H,2,3,4);/q;+1
• Standard InChIKey: VWDWKYIASSYTQR-UHFFFAOYSA-N
• Impurities: Granulated sodium nitrate from Chile saltpeter contains 98.32 wt% NaNO3, 0.67 wt% NaCl, 0.24 wt% Na2B4O7, 0.03 wt% NaIO3, 0.17 wt% moisture, and 0.57 wt% undetermined. /From table/
• SMILES: [N+](=O)(O)[O-].[Na+]
• Canonical SMILES: [N+](=O)([O-])[O-].[Na+]
• Boiling Point: Decomposes 716° F (USCG, 1999); 380 °C with decomp
• Colorform: Colorless, trigonal or rhombohedron crystals; White granules or powde
• Density: 2.26 at 68 °F (USCG, 1999); 2.26; 2.3 g/cm³
• Melting Point: 584.2 °F (USCG, 1999); Mp 306 °; 308 °C
• Physical Description: Sodium nitrate appears as a white crystalline solid. Noncombustible but accelerates the burning of combustible materials. If large quantities are involved in fire or the combustible material is finely divided an explosion may result. May explode under prolonged exposure to heat or fire. Toxic oxides of nitrogen are produced in fires. Used in solid propellants, explosives, fertilizers, and for many other uses.; DryPowder; DryPowder, PelletsLargeCrystals; Liquid; OtherSolid; PelletsLargeCrystals; COLOURLESS HYGROSCOPIC CRYSTALS.
• Description: Sodium nitrate appears as a white crystalline solid. Noncombustible but accelerates the burning of combustible materials. If large quantities are involved in fire or the combustible material is finely divided an explosion may result. May explode under prolonged exposure to heat or fire. Toxic oxides of nitrogen are produced in fires. Used in solid propellants, explosives, fertilizers, and for many other uses.; Sodium nitrate is the inorganic nitrate salt of sodium. It has a role as a fertilizer. It is an inorganic sodium salt and an inorganic nitrate salt.
• Solubility: 730 mg/mL at 0 °C; ...is soluble in liquid ammonia and forms Na NO3.4NH3 below -42 °C. The solubility in anhydrous methanol is 2.8 wt% at 25 °C.; Slightly soluble in ethanol and methanol; 91.2 g/100g water at 25 °C; 1 g dissolves in 125 ml alcohol, 52 ml boiling alcohol, 3470 ml absolute alcohol, 300 ml methanol, 1.1 ml water; In water, 730,000 mg/L at 0 °C; Solubility in water, g/100ml at 25 °C: 92.1
• Synonyms: Sodium Salt Nitric Acid
• PubChem Compound: 23713743
• Last Modified: Nov 12 2021